Cas no 2228687-87-2 (tert-butyl 4-4-(chlorosulfonyl)butylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-4-(chlorosulfonyl)butylpiperazine-1-carboxylate
• CAS No: 2228687-87-2
• MF: C₁₃H₂₅ClN₂O₄S
• MW: 340.866601705551
• CID: 6012405
• PubChem ID: 165752006
• Update Time: 2025-06-08

tert-butyl 4-4-(chlorosulfonyl)butylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-4-(chlorosulfonyl)butylpiperazine-1-carboxylate
• EN300-1884923
• 2228687-87-2
• tert-butyl 4-[4-(chlorosulfonyl)butyl]piperazine-1-carboxylate

• Inchi： 1S/C13H25ClN2O4S/c1-13(2,3)20-12(17)16-9-7-15(8-10-16)6-4-5-11-21(14,18)19/h4-11H2,1-3H3
• InChI Key： WMTYOUNAQLRYQE-UHFFFAOYSA-N
• SMILES： ClS(CCCCN1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 340.1223562g/mol
• Monoisotopic Mass: 340.1223562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.3Ų

Additional information on tert-butyl 4-4-(chlorosulfonyl)butylpiperazine-1-carboxylate

Introduction to Tert-butyl 4-4-(chlorosulfonyl)butylpiperazine-1-carboxylate (CAS No. 2228687-87-2)

Tert-butyl 4-4-(chlorosulfonyl)butylpiperazine-1-carboxylate, with the CAS number 2228687-87-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their potential applications in the synthesis of bioactive agents and therapeutic drugs. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a 4-4-(chlorosulfonyl)butyl moiety attached to a piperazine ring, make it a promising candidate for further investigation in medicinal chemistry.

The piperazine ring is a common pharmacophore in many drugs due to its ability to form hydrogen bonds and interact with biological targets. In the case of Tert-butyl 4-4-(chlorosulfonyl)butylpiperazine-1-carboxylate, the combination of these structural elements suggests potential for modulating various biological pathways. Specifically, the chlorosulfonyl group can serve as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have indicated that the tert-butyl group may enhance the lipophilicity of the molecule, improving its membrane permeability and thus its bioavailability. Additionally, the piperazine ring's ability to engage in multiple hydrogen bonding interactions could be exploited to enhance binding affinity to specific enzymes or receptors.

The synthesis of Tert-butyl 4-4-(chlorosulfonyl)butylpiperazine-1-carboxylate involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The chlorosulfonyl group, being highly reactive, necessitates careful handling during synthesis to prevent unwanted side reactions. However, recent methodologies have demonstrated efficient routes to incorporate this group into complex molecular frameworks, paving the way for its use in more sophisticated drug candidates.

In the realm of drug discovery, Tert-butyl 4-4-(chlorosulfonyl)butylpiperazine-1-carboxylate has been explored as a precursor for more complex molecules. Its structural motif is reminiscent of several known pharmacological agents that target neurological and cardiovascular diseases. For instance, analogs with similar piperazine cores have shown promise in treating conditions such as depression and hypertension. The versatility of this compound makes it an attractive scaffold for designing novel therapeutics.

The role of computational tools in optimizing drug candidates cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict the behavior of Tert-butyl 4-4-(chlorosulfonyl)butylpiperazine-1-carboxylate within biological systems. These studies have provided insights into its potential binding modes and interactions with target proteins, guiding medicinal chemists in designing next-generation derivatives.

Moreover, the compound's potential applications extend beyond traditional pharmaceuticals. Research has suggested that it could be utilized in materials science, particularly in the development of functional polymers and coatings. The unique reactivity of its chlorosulfonyl group allows for covalent attachment to various substrates, making it a valuable building block for creating novel materials with enhanced properties.

Ethical considerations are also paramount when evaluating new chemical entities like Tert-butyl 4-4-(chlorosulfonyl)butylpiperazine-1-carboxylate. Ensuring that synthetic routes are sustainable and that byproducts are managed responsibly are critical aspects of modern drug development. Recent initiatives have focused on green chemistry principles, aiming to minimize waste and reduce environmental impact throughout the synthesis process.

In conclusion, Tert-butyl 4-4-(chlorosulfonyl)butylpiperazine-1-carboxylate represents a fascinating compound with diverse potential applications. Its unique structural features and reactivity make it a valuable tool for medicinal chemists seeking to develop new therapeutic agents. As research continues to uncover its capabilities, this molecule is poised to play an important role in both drug discovery and materials science.